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A Tale of Two Fluids: Unveiling the Critical
Velocity of Superfluid Helium-4

A comprehensive comparison of experimental observations and theoretical predictions reveals
the nuanced nature of superfluidity's breakdown in Helium-4. While foundational theories by
Landau and Feynman provide crucial insights, experimental evidence consistently points to a
more complex reality, where the critical velocity for frictionless flow is significantly influenced by
the physical constraints of the system.

This guide delves into the critical velocity of superfluid Helium-4 (He Il), the velocity at which its
remarkable property of frictionless flow collapses. We present a detailed comparison of seminal
theoretical models with a range of experimental data, offering researchers, scientists, and drug
development professionals a clear overview of this fundamental quantum phenomenon. The
discrepancies between theory and experiment highlight the critical role of quantized vortices in
governing the behavior of this quantum fluid.

Theoretical Predictions: A Foundation in
Quasiparticles and Vortices

Two primary theoretical frameworks have been instrumental in shaping our understanding of
the critical velocity in superfluid Helium-4:
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e Landau's Criterion: Lev Landau's theory posits that superfluidity breaks down when the flow
velocity is sufficient to create elementary excitations, or quasiparticles (phonons and rotons),
within the fluid.[1][2] This theory predicts a critical velocity determined by the minimum of the
energy-to-momentum ratio of these excitations. For roton creation, the Landau critical
velocity is predicted to be around 60 m/s.[3] This intrinsic limit, however, is rarely observed in
practice.

e Feynman's Theory of Vortex Formation: Richard Feynman proposed that the much lower
experimentally observed critical velocities are due to the creation of quantized vortices,
which are whirlpool-like structures in the superfluid.[4][5] According to Feynman, the critical
velocity is dependent on the geometry of the flow channel, specifically its width (d). His
proposed formula is:

vc = (h / md) In(d/a)

where h is the reduced Planck constant, m is the mass of a helium atom, and a is the vortex
core radius (on the order of the interatomic spacing).[4] This model successfully predicts that
the critical velocity will be lower in wider channels.

Experimental Observations: The Reality of
Restricted Flow

A multitude of experiments have demonstrated that the critical velocity of superfluid Helium-4 is
not a fixed value but is highly dependent on the experimental conditions. These experiments
consistently measure critical velocities that are orders of magnitude lower than the Landau
criterion, lending strong support to the vortex-based theories.

The following table summarizes a comparison of theoretical predictions with experimental data
obtained under various conditions:
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Experimental Protocols

The measurement of the critical velocity in superfluid Helium-4 employs a variety of
sophisticated techniques, each suited to different experimental conditions.

Flow Through Orifices and Capillaries

This method involves forcing superfluid helium to flow through a narrow channel, orifice, or
capillary and measuring the flow rate as a function of the driving pressure.

Experimental Workflow:
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Caption: Workflow for measuring critical velocity using the pressure-driven flow method.
Protocol:

o A sample of high-purity Helium-4 is cooled down to below its lambda point (2.17 K) in a
cryostat.

» A pressure difference is applied across a micro- or nano-fabricated channel connecting two
reservoirs.

o The mass flow rate through the channel is measured using sensitive techniques such as
mass spectrometry.

o The pressure difference is gradually increased, and the corresponding flow rate is recorded.

e The critical velocity is identified as the point where the flow rate no longer increases linearly
with the pressure head, indicating the onset of dissipation.
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Oscillating Structures

This technique involves immersing a microscopic or macroscopic object (such as a sphere,
wire, or tuning fork) in superfluid helium and driving it into oscillation.

Experimental Workflow:

Measurement Procedure

(Drive the object at a specific frequency ==
]____»
Measure the oscillation amplitude (velocity) - — -
Identify critical velocity where
amplitude response becomes non-linear

Experimental Setup
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Detection System
(e.g., SQUID, Laser Interferometer)
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Caption: Workflow for measuring critical velocity using an oscillating object.
Protocol:

e An object, such as a microsphere or a quartz tuning fork, is placed in a cryostat filled with
superfluid Helium-4.

e The object is driven to oscillate at a known frequency using, for example, a piezoelectric
actuator.
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e The velocity of the oscillating object is measured precisely, often using sensitive detectors
like SQUIDs or laser interferometers.

e The driving force is gradually increased, and the resulting velocity amplitude is monitored.

e The critical velocity is determined as the velocity at which the relationship between the
driving force and the velocity amplitude deviates from linearity, signaling the onset of a new
dissipation mechanism, typically the generation of quantum turbulence.[8]

lon Mobility Measurements

In this method, ions (either positive or negative) are injected into the superfluid helium and their
drift velocity is measured as a function of an applied electric field.

Logical Relationship:
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Ion Mobility and Critical Velocity
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Caption: Relationship between ion drift velocity and critical velocity.
Protocol:

e Asource emits ions (e.g., from a radioactive source or field emission tip) into a drift tube
filled with superfluid Helium-4.

o Auniform electric field is applied along the drift tube, causing the ions to move.
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e The time it takes for the ions to travel a known distance is measured, allowing for the
calculation of their drift velocity and mobility.

e The electric field is varied, and the corresponding drift velocity is measured.

e The critical velocity is identified by a sharp change or discontinuity in the ion mobility, which
indicates that the ions are now moving fast enough to create excitations, such as quantized
vortex rings.

Conclusion

The study of the critical velocity in superfluid Helium-4 reveals a fascinating interplay between
guantum mechanics and fluid dynamics. While the intrinsic Landau critical velocity sets a high
upper limit for superfluid flow, the practical critical velocity observed in experiments is governed
by the nucleation of quantized vortices, as first proposed by Feynman. The strong dependence
of the critical velocity on the geometry of the confining system underscores the importance of
extrinsic factors in determining the stability of superfluidity. Future research focusing on highly
controlled geometries at the nanoscale and advanced visualization techniques will continue to
unravel the intricate mechanisms behind the breakdown of this remarkable quantum state.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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